Cas no 1818294-30-2 (Trityl-PEG8-azide)

• Product Name: Trityl-PEG8-azide
• CAS No: 1818294-30-2
• MF: C₃₅H₄₇N₃O₈
• MW: 637.762990236282
• CID: 3044418
• Update Time: 2025-07-21

Trityl-PEG8-azide Chemical and Physical Properties

Names and Identifiers

• Trityl-PEG8-azide
• Trityl-PEG7-Azide

• Inchi： 1S/C35H47N3O8/c36-38-37-16-17-39-18-19-40-20-21-41-22-23-42-24-25-43-26-27-44-28-29-45-30-31-46-35(32-10-4-1-5-11-32,33-12-6-2-7-13-33)34-14-8-3-9-15-34/h1-15H,16-31H2
• InChI Key： GMEFSMLZCBKWDL-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCOCCOCCN=[N+]=[N-])C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 637.33631547 g/mol
• Monoisotopic Mass: 637.33631547 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 28
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 88.2
• Molecular Weight: 637.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Trityl-PEG8-azide

Trityl-PEG8-azide: A Versatile Linker for Advanced Biomedical Applications

Trityl-PEG8-azide is a synthetic molecule with a unique chemical structure that combines the Trityl group, polyethylene glycol (PEG) chains, and an azide functional group. This compound, with the CAS No. 1818294-30-2, has emerged as a critical tool in biomedical research due to its ability to facilitate molecular conjugation, enhance solubility, and enable targeted drug delivery. The integration of PEG8 (polyethylene glycol octamer) with the azide functionality provides a platform for bioconjugation strategies that are widely used in antibody-drug conjugates (ADCs), imaging agents, and nanomedicine. Recent advancements in PEGylation technologies have further expanded the utility of Trityl-PEG8-azide in therapeutic applications.

Trityl-3-(2-azidoethoxy)propyl is the core structure of this compound, where the Trityl group (triisopropylsilyl) acts as a protecting group to prevent premature hydrolysis during synthesis. The PEG8 chain, composed of eight ethylene glycol units, contributes to the molecule’s hydrophilicity and reduces immunogenicity, making it ideal for in vivo applications. The azide group at the terminal end enables click chemistry reactions with alkyne-functionalized moieties, such as biotin, peptides, or therapeutic agents. This reactivity is crucial for the development of precision medicine and targeted therapies.

Recent studies have highlighted the importance of Trityl-PEG8-azide in the design of PEGylated liposomes and nanoparticle-based drug delivery systems. For instance, a 2023 publication in Advanced Drug Delivery Reviews demonstrated that PEG8-modified nanoparticles exhibit prolonged circulation times in the bloodstream, enhancing the efficacy of anticancer drugs. The azide functionality of Trityl-PEG8-azide allows for site-specific conjugation with targeting ligands, such as antibodies or peptides, which improves the therapeutic index of drug candidates. This approach has been validated in preclinical models for treating solid tumors and hematologic malignancies.

The synthesis of Trityl-PEG8-azide involves multiple steps, including the protection of the Trityl group, the coupling of PEG8 with the azide functional group, and the deprotection of the Trityl group to yield the final product. The PEG8 chain length is carefully controlled to balance solubility and stability in biological environments. Researchers have also explored the use of PEG8 variants with different molecular weights to optimize drug release kinetics. For example, a 2024 study in Journal of Controlled Release showed that PEG8-conjugated liposomes achieve sustained drug release over 72 hours, which is critical for chronic disease management.

One of the key advantages of Trityl-PEG8-azide is its compatibility with click chemistry protocols, such as the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAc). This reaction is widely used in the development of PEGylated antibodies and PEGylated proteins, where the azide group of Trityl-PEG8-azide reacts with alkyne-functionalized ligands to form stable covalent bonds. This method has been employed in the creation of PEGylated monoclonal antibodies for autoimmune diseases and cancer immunotherapy. The PEG8 chain further enhances the stability of these conjugates by reducing nonspecific protein interactions.

Recent advancements in PEGylation technologies have also led to the development of PEG8-based therapeutics with improved pharmacokinetic profiles. A 2023 review in Biomaterials discussed the role of PEG8 in reducing the immunogenicity of therapeutic proteins, which is a major challenge in biopharmaceutical development. The Trityl-PEG8-azide molecule addresses this issue by providing a hydrophilic coating that shields the protein from immune recognition. This property has been leveraged in the design of PEGylated cytokines and PEGylated growth factors, which are being tested for their potential in regenerative medicine.

Moreover, the azide functionality of Trityl-PEG8-azide has enabled the creation of PEGylated imaging agents for non-invasive diagnostics. A 2024 study in ACS Nano demonstrated that PEG8-modified quantum dots exhibit enhanced fluorescence stability and reduced toxicity in vivo. This application highlights the versatility of Trityl-PEG8-azide in both therapeutic and diagnostic contexts. The combination of PEG8 and azide groups allows for the simultaneous targeting of multiple pathways, which is essential for personalized medicine.

In conclusion, Trityl-PEG8-azide (CAS No. 1818294-30-2) represents a significant advancement in the field of PEGylation and bioconjugation. Its unique structure enables the development of multifunctional therapeutics that combine the advantages of PEG8 and azide chemistry. As research continues to evolve, the potential applications of Trityl-PEG8-azide in biomedical innovation are expected to expand further, offering new solutions for complex diseases and unmet medical needs.

For researchers and industry professionals, the availability of Trityl-PEG8-azide as a high-quality reagent is essential for advancing drug discovery and development. The molecule’s compatibility with modern synthesis techniques and its adaptability to various conjugation strategies make it a valuable tool in the quest for more effective and targeted therapies. As the field of PEGylation continues to grow, Trityl-PEG8-azide is poised to play a central role in shaping the future of biomedical science.